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Compound of Interest

Compound Name: BRD0539

Cat. No.: B606342

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRDO0539 is a potent, cell-permeable, and reversible small molecule inhibitor of Streptococcus
pyogenes Cas9 (SpCas9).[1][2][3][4] Its mechanism of action involves blocking the binding of
SpCas9 to DNA, thereby preventing gene editing.[1][3][4] This allows for dose-dependent and
temporal control over CRISPR-Cas9 systems, making it a valuable tool in genetic research and
therapeutic development. Proper preparation and storage of BRD0539 stock solutions are
critical for ensuring its stability and obtaining reproducible experimental results. These
application notes provide detailed protocols for the preparation, storage, and handling of
BRD0539.

Physicochemical and Biological Properties

A summary of the key quantitative data for BRD0539 is presented in the table below for easy
reference.
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Property Value

Molecular Weight 452.54 g/mol [1][3]
Formula C25H25FN203S[1][3]
CAS Number 1403838-79-8[1]
Purity >98% (HPLC)[2]

Solubility (Max Conc.)

up to 100 mM (45.25 mg/mL) or 91 mg/mL

DMSO

(201.08 mM)[1]
Ethanol up to 100 mM (45.25 mg/mL)
Water Insoluble[1]

Biological Activity

22 pM (in vitro SpCas9 DNA cleavage assay)[1]

ICs0
[2][4]
ECso 11 puM (in an eGFP disruption assay)
Storage (Powder) 3 years at -20°C[1][3]

1 year at -80°C in a suitable solvent[1][3]; 1

Storage (Stock Solution) th at -20°C[1][4]
month at -20°

Experimental Protocol: Preparation of a 10 mM
BRDO0539 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BRD0539 in DMSO.
Materials:
 BRD0539 powder

o Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical compounds.

+ Handle BRD0539 powder in a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for BRD0539 before use.

Procedure:

o Equilibration: Allow the vial of BRD0539 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Weigh the desired amount of BRD0539 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of BRD0539 (see
calculation below).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight
(g/mol) / 1000

o Mass (mg) =10 mM x 1 mL x 452.54 g/mol / 1000 = 4.5254 mg

 Dissolution: Add the appropriate volume of fresh DMSO to the vial containing the BRD0539
powder. For a 10 mM solution from 4.53 mg of powder, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (25-37°C) or sonication can be used to aid dissolution if
necessary.[3][4] Visually inspect the solution to ensure there are no visible particulates.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.benchchem.com/product/b606342?utm_src=pdf-body
https://www.targetmol.com/compound/brd0539
https://www.medchemexpress.com/brd0539.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1][3][4]

Solvent Volume Calculation Table for Stock Solutions:

The following table provides pre-calculated solvent volumes required to prepare stock solutions
of various concentrations based on a product molecular weight of 452.54 g/mol .

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.21mL 11.05 mL 22.10 mL

5mM 0.44 mL 2.21 mL 4.42 mL

10 mM 0.22 mL 1.10 mL 2.21 mL

50 mM 0.04 mL 0.22 mL 0.44 mL

Mechanism of Action and Experimental Workflow

BRDO0539 functions by directly inhibiting the SpCas9 nuclease. The workflow for preparing a
stock solution is a standard laboratory procedure designed to ensure accurate concentration
and stability. The subsequent signaling pathway diagram illustrates the point of inhibition in the
CRISPR-Cas9 gene-editing process.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a BRD0539 stock solution.
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BRD0539 Mechanism of Action
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Caption: BRD0539 inhibits SpCas9, preventing DNA binding and cleavage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
BRD0539 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606342#how-to-prepare-a-stock-solution-of-brd0539]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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